Cas no 625375-38-4 (2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-2-phenylacetic acid)

• Product Name: 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-2-phenylacetic acid
• CAS No: 625375-38-4
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 5418510
• Update Time: 2025-10-22

2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• RYCOWBUMDXEGEJ-UHFFFAOYSA-N
• 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-2-phenylacetic acid

• Inchi： 1S/C16H14N2O2S/c1-10-8-11(2)18-15(13(10)9-17)21-14(16(19)20)12-6-4-3-5-7-12/h3-8,14H,1-2H3,(H,19,20)
• InChI Key： RYCOWBUMDXEGEJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(SC1=NC(C)=CC(C)=C1C#N)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-2-phenylacetic acid

Comprehensive Overview of 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-2-phenylacetic acid (CAS No. 625375-38-4)

2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-2-phenylacetic acid (CAS No. 625375-38-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both cyano and phenylacetic acid moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-2-phenylacetic acid has surged, driven by their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in its potential as a building block for designing enzyme inhibitors or bioactive molecules. The compound's sulfanyl linkage and aromatic systems contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of CAS No. 625375-38-4 typically involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. Its high purity and well-defined structure are critical for ensuring reproducibility in research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for advanced studies.

One of the trending topics in the scientific community is the exploration of sustainable chemistry and green synthesis methods for compounds like 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-2-phenylacetic acid. Researchers are investigating eco-friendly catalysts and solvent systems to minimize environmental impact while maintaining high yields. This aligns with the global push toward green chemistry and circular economy principles, which are highly searched topics in academic and industrial circles.

Another area of interest is the compound's potential in drug delivery systems and nanotechnology. Its lipophilic nature and functional groups make it a candidate for designing targeted therapies or prodrugs. With the rise of personalized medicine, such compounds are being studied for their ability to enhance bioavailability and reduce side effects in therapeutic applications.

In the agrochemical sector, CAS No. 625375-38-4 is being explored for its potential as a pesticide intermediate or plant growth regulator. The compound's pyridine core is known to interact with biological targets in pests, offering a pathway for developing next-generation crop protection agents. This aligns with the growing demand for sustainable agriculture solutions, a hot topic among farmers and researchers alike.

From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates is expanding rapidly. Companies specializing in custom synthesis and contract research are increasingly listing 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-2-phenylacetic acid in their portfolios to meet the needs of academic and industrial clients. Its high demand is reflected in the rising number of patent filings and scientific publications referencing this compound.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 625375-38-4 is essential. Key parameters such as solubility, melting point, and stability under various conditions are critical for its handling and application. Advanced computational tools like molecular docking and QSAR modeling are also being used to predict its behavior in biological systems, further enhancing its utility in rational drug design.

In summary, 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-2-phenylacetic acid (CAS No. 625375-38-4) represents a fascinating intersection of chemistry, biology, and materials science. Its diverse applications, from pharmaceuticals to agrochemicals, underscore its importance in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable development.